Cas no 1508403-00-6 (2-Methoxy-1H-1,3-benzodiazol-5-amine)
2-Methoxy-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-METHOXY-1H-1,3-BENZODIAZOL-5-AMINE
- 5-Amino-2-methoxy-1H-benzimidazole
- NE41653
- Z2697164725
- 2-Methoxy-1H-1,3-benzodiazol-5-amine
-
- Inchi: 1S/C8H9N3O/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
- InChI Key: CKEOCMAONBGNGL-UHFFFAOYSA-N
- SMILES: O(C)C1=NC2C=CC(=CC=2N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Topological Polar Surface Area: 63.9
2-Methoxy-1H-1,3-benzodiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M341300-10mg |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341300-50mg |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M341300-100mg |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Alichem | A061001128-500mg |
5-Amino-2-methoxy-1H-benzimidazole |
1508403-00-6 | 98% | 500mg |
480.92 USD | 2021-06-01 | |
| Alichem | A061001128-1g |
5-Amino-2-methoxy-1H-benzimidazole |
1508403-00-6 | 98% | 1g |
631.27 USD | 2021-06-01 | |
| Chemenu | CM434705-250mg |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 95%+ | 250mg |
$362 | 2023-01-10 | |
| Chemenu | CM434705-500mg |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 95%+ | 500mg |
$662 | 2023-01-10 | |
| Chemenu | CM434705-1g |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 95%+ | 1g |
$844 | 2023-01-10 | |
| Enamine | EN300-179364-0.05g |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 95% | 0.05g |
$179.0 | 2023-09-19 | |
| Enamine | EN300-179364-0.1g |
2-methoxy-1H-1,3-benzodiazol-5-amine |
1508403-00-6 | 95% | 0.1g |
$268.0 | 2023-09-19 |
2-Methoxy-1H-1,3-benzodiazol-5-amine Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
Additional information on 2-Methoxy-1H-1,3-benzodiazol-5-amine
Research Brief on 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) in Chemical Biology and Pharmaceutical Applications
2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy-substituted benzimidazole core, has been explored for its unique chemical properties and biological activities. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for bioimaging.
A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory potential of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives. The research team synthesized a series of analogs and evaluated their activity against a panel of 20 kinases. The results demonstrated that certain derivatives exhibited potent and selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. Molecular docking studies revealed that the methoxy group played a critical role in stabilizing the inhibitor-kinase complex through hydrophobic interactions.
In the field of antimicrobial research, a 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2-Methoxy-1H-1,3-benzodiazol-5-amine derivatives against drug-resistant bacterial strains. The lead compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL. Mechanistic studies suggested that the compound interfered with bacterial cell wall biosynthesis, a finding supported by transmission electron microscopy (TEM) imaging.
The compound's fluorescent properties have also been exploited in bioimaging applications. A 2023 study in Chemical Communications described the development of a 2-Methoxy-1H-1,3-benzodiazol-5-amine-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited a 15-fold fluorescence enhancement upon reaction with hydroxyl radicals, with excellent selectivity over other ROS. This innovation provides a valuable tool for studying oxidative stress in various disease models.
From a chemical synthesis perspective, recent advances have improved the accessibility of 2-Methoxy-1H-1,3-benzodiazol-5-amine. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis method with an overall yield of 78%. The optimized procedure employed microwave-assisted cyclization, significantly reducing reaction times from hours to minutes while maintaining high purity (>99% by HPLC).
In conclusion, 2-Methoxy-1H-1,3-benzodiazol-5-amine (CAS: 1508403-00-6) represents a multifunctional scaffold with diverse applications in drug discovery and chemical biology. Recent research has expanded our understanding of its pharmacological potential, synthetic accessibility, and utility as a molecular probe. Future studies may explore its application in targeted drug delivery systems and its potential as a covalent inhibitor scaffold through further structural modifications.
1508403-00-6 (2-Methoxy-1H-1,3-benzodiazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)